![molecular formula C23H25ClN2O5S B2692875 Methyl 4-(4-chlorophenyl)-6-(((4-isobutylphenyl)sulfonyl)methyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate CAS No. 931720-04-6](/img/structure/B2692875.png)
Methyl 4-(4-chlorophenyl)-6-(((4-isobutylphenyl)sulfonyl)methyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 4-(4-chlorophenyl)-6-(((4-isobutylphenyl)sulfonyl)methyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C23H25ClN2O5S and its molecular weight is 476.97. The purity is usually 95%.
BenchChem offers high-quality Methyl 4-(4-chlorophenyl)-6-(((4-isobutylphenyl)sulfonyl)methyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 4-(4-chlorophenyl)-6-(((4-isobutylphenyl)sulfonyl)methyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Derivative Studies
The complex nature of Methyl 4-(4-chlorophenyl)-6-(((4-isobutylphenyl)sulfonyl)methyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate serves as a starting point for various chemical reactions and synthesis processes, leading to the creation of diverse heterocyclic compounds. For instance, studies have explored the reaction of similar active methylene compounds with 3,5-diphenyl-1,2,4-dithiazol-1-ium perchlorate, yielding heterocycles like 4-hydroxy and 4-mercaptopyrimidine derivatives, which further undergo transformations to form aminothio compounds or isothiazolo[5,4-d]pyrimidines (Shibuya, 1984). Similarly, the ring expansion of chloromethyl-1,2,3,4-tetrahydropyrimidin-2-one into methoxy- and cyano- derivatives showcases the chemical versatility and potential for further applications in medicinal chemistry and materials science (Bullock et al., 1972).
Docking Studies and Biological Activities
The molecule's structural framework is also pivotal in docking studies to understand its interaction within biological systems. For example, the docking studies and crystal structure analysis of tetrazole derivatives provide insights into the orientation and interaction of molecules in the active site of enzymes like cyclooxygenase-2, offering a foundation for the development of COX-2 inhibitors (Al-Hourani et al., 2015). This aspect is crucial for designing more effective and selective therapeutic agents.
Antimicrobial Applications
Further, derivatives synthesized from the core structure of Methyl 4-(4-chlorophenyl)-6-(((4-isobutylphenyl)sulfonyl)methyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate have been evaluated for their antimicrobial activities. Compounds showcasing significant inhibition against bacterial and fungal growth highlight the potential for developing new antimicrobial agents. Such research underscores the importance of this chemical scaffold in the discovery of novel drugs (Akbari et al., 2008).
Material Science Applications
In addition to biological applications, the structural elements of Methyl 4-(4-chlorophenyl)-6-(((4-isobutylphenyl)sulfonyl)methyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate lend themselves to materials science. The synthesis of polymers and other materials from similar sulfone and pyrimidine derivatives indicates the potential for creating novel materials with unique properties, suitable for a range of industrial applications (Yan et al., 2005).
properties
IUPAC Name |
methyl 4-(4-chlorophenyl)-6-[[4-(2-methylpropyl)phenyl]sulfonylmethyl]-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25ClN2O5S/c1-14(2)12-15-4-10-18(11-5-15)32(29,30)13-19-20(22(27)31-3)21(26-23(28)25-19)16-6-8-17(24)9-7-16/h4-11,14,21H,12-13H2,1-3H3,(H2,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBJIRKXMWOVOKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)S(=O)(=O)CC2=C(C(NC(=O)N2)C3=CC=C(C=C3)Cl)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25ClN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(4-chlorophenyl)-6-(((4-isobutylphenyl)sulfonyl)methyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.